• Home
  • Product List - impurities

impurities

  • Atenolol EP impurity E
    Atenolol EP impurity E
    • Cat. No.:
    • B194392
    • CAS No.:
    • 141650-31-9
    • Molecular Formula:
    • C19H22N2O5
    • Molecular Weight:
    • 358.4 g/mol
    Description
    Atenolol EP Impurity E is an impurity of Atenolol, a cardioselective β-adrenergic blocker.
    - +
  • Clopidogrel carboxylic acid
    Clopidogrel carboxylic acid
    • Cat. No.:
    • B193918
    • CAS No.:
    • 144457-28-3
    • Molecular Formula:
    • C15H14ClNO2S
    • Molecular Weight:
    • 307.8 g/mol
    Description
    carboxylic acid derivative clopidogrel metabolite;  structure in first source
    InChIKey: DCASRSISIKYPDD-UHFFFAOYSA-N
    - +
  • 2-Chloroadenine
    2-Chloroadenine
    • Cat. No.:
    • B193299
    • CAS No.:
    • 1839-18-5
    • Molecular Formula:
    • C5H4ClN5
    • Molecular Weight:
    • 169.57 g/mol
    Description
    2-Chloroadenine is a heterocyclic building block that has been used in the synthesis of adenosine antimetabolites with antineoplastic activity. It is also the major catabolite of 2-chloro-2’-deoxyadenosine.
    <...
    - +
  • Fipronil amide
    Fipronil amide
    • Cat. No.:
    • B195289
    • CAS No.:
    • 205650-69-7
    • Molecular Formula:
    • C12H6Cl2F6N4O2S
    • Molecular Weight:
    • 455.2 g/mol
    Description
    Fipronil carboxamide is an impurity of Fipronil. Fipronil is a broad-spectrum insecticide that disrupts the insect central nervous system by blocking GABA-gated chloride channels and glutamate-gated chloride cha...
    - +
  • 3-Amino-4-phenoxy-5-sulfamoylbenzoic acid
    3-Amino-4-phenoxy-5-sulfamoylbenzoic acid
    • Cat. No.:
    • B194465
    • CAS No.:
    • 28328-54-3
    • Molecular Formula:
    • C13H12N2O5S
    • Molecular Weight:
    • 308.31 g/mol
    Description
    Bumetanide related compound A (Desbutyl Bumetanide) is a metabolite of Bumetanide.
    - +
  • 2-Acetylamino-5-mercapto-1,3,4-thiadiazole
    2-Acetylamino-5-mercapto-1,3,4-thiadiazole
    • Cat. No.:
    • B194326
    • CAS No.:
    • 32873-56-6
    • Molecular Formula:
    • C4H5N3OS2
    • Molecular Weight:
    • 175.2 g/mol
    Description
    An Acetazolamide impurity.
    - +
  • Iminodibenyl
    Iminodibenyl
    • Cat. No.:
    • B195756
    • CAS No.:
    • 494-19-9
    • Molecular Formula:
    • C14H13N
    • Molecular Weight:
    • 195.26 g/mol
    Description
    core structure of clomipramine
    - +
  • Mercaptopurine disulfide
    Mercaptopurine disulfide
    • Cat. No.:
    • B193226
    • CAS No.:
    • 49808-20-0
    • Molecular Formula:
    • C10H6N8S2
    • Molecular Weight:
    • 302.3 g/mol
    Description
    Azathioprine Impurity C is an impurity of 6-Mercaptopurine, which is an immunosuppressive drug used to treat leukemia.
    - +
  • Methyl N,N-diethyldithiocarbamate
    Methyl N,N-diethyldithiocarbamate
    • Cat. No.:
    • B194114
    • CAS No.:
    • 686-07-7
    • Molecular Formula:
    • C6H13NS2
    • Molecular Weight:
    • 163.3 g/mol
    Description
    Methyl diethyldithiocarbamate is an active metabolite of the aldehyde dehydrogenase inhibitor disulfiram. It is produced by methylation of the disulfiram metabolite diethyldithiocarbamate in mouse liver microsom...
    - +
  • Alaptide
    Alaptide
    • Cat. No.:
    • B196029
    • CAS No.:
    • 90058-29-0
    • Molecular Formula:
    • C9H14N2O2
    • Molecular Weight:
    • 182.22 g/mol
    Description
    a melanostatin analog
    - +